Cas no 110451-91-7 ((6-Bromo-3-methoxy-2-methylphenyl)methanol)

(6-Bromo-3-methoxy-2-methylphenyl)methanol structure
110451-91-7 structure
Product Name:(6-Bromo-3-methoxy-2-methylphenyl)methanol
CAS No:110451-91-7
MF:C9H11BrO2
MW:231.086442232132
MDL:MFCD21333200
CID:1072408
PubChem ID:66545090
Update Time:2025-04-20

(6-Bromo-3-methoxy-2-methylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

    • (6-Bromo-3-methoxy-2-methylphenyl)methanol
    • J-501649
    • CS-0329635
    • SCHEMBL17221218
    • 110451-91-7
    • AG-0055
    • MFCD21333200
    • OHRSMCHEHNKULS-UHFFFAOYSA-N
    • AKOS015991229
    • DTXSID90735152
    • MDL: MFCD21333200
    • Inchi: 1S/C9H11BrO2/c1-6-7(5-11)8(10)3-4-9(6)12-2/h3-4,11H,5H2,1-2H3
    • InChI Key: OHRSMCHEHNKULS-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C(C)=C1CO)OC

Computed Properties

  • Exact Mass: 229.99423
  • Monoisotopic Mass: 229.99424g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • PSA: 29.46

(6-Bromo-3-methoxy-2-methylphenyl)methanol Pricemore >>

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(6-Bromo-3-methoxy-2-methylphenyl)methanol Suppliers

Amadis Chemical Company Limited
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(CAS:110451-91-7)(6-Bromo-3-methoxy-2-methylphenyl)methanol
Order Number:A1107119
Stock Status:in Stock
Quantity:5g/1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:47
Price ($):554.0/184.0
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(CAS:110451-91-7)(6-Bromo-3-methoxy-2-methylphenyl)methanol
A1107119
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Quantity:5g/1g
Price ($):554.0/184.0
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